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Compound of Interest

Compound Name: ACY-1083

Cat. No.: B2862329 Get Quote

ACY-1083 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with detailed information on the stability, storage, and handling of ACY-1083.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for ACY-1083 powder?

For long-term storage, ACY-1083 in its solid (powder) form should be stored at -20°C for up to

3 years.

Q2: How should I store stock solutions of ACY-1083?

Once dissolved, stock solutions of ACY-1083 should be aliquoted to avoid repeated freeze-

thaw cycles. The recommended storage conditions for stock solutions are:

-80°C for up to 6 months.

-20°C for up to 1 month, preferably stored under nitrogen.

Q3: What is the shelf life of ACY-1083 solutions at different temperatures?

The stability of ACY-1083 in solution is dependent on the storage temperature.
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Storage Temperature Recommended Storage Duration

-80°C Up to 6 months

-20°C Up to 1 month (under nitrogen)

Q4: I am having trouble dissolving ACY-1083. What can I do?

If you encounter solubility issues with ACY-1083, consider the following troubleshooting steps:

Sonication: Using an ultrasonic bath can aid in the dissolution of ACY-1083 in solvents like

DMSO.

Warming: Gently warming the solution to 37°C can also help to increase its solubility.

Solvent Choice: Ensure you are using a suitable solvent. ACY-1083 has good solubility in

DMSO.

Experimental Protocols & Data
Solubility Data
The solubility of ACY-1083 in various solvents is crucial for preparing accurate and effective

experimental solutions.

Solvent Solubility Notes

DMSO ≥ 125 mg/mL (358.83 mM) Sonication may be required.

Acetonitrile Slightly soluble (0.1-1 mg/ml)

Preparation of Stock Solutions
Objective: To prepare a concentrated stock solution of ACY-1083 for further dilution into

working solutions.

Materials:

ACY-1083 powder
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Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)

Protocol:

Equilibrate the ACY-1083 powder to room temperature before opening the vial.

Add the appropriate volume of DMSO to the vial to achieve the desired concentration (e.g.,

for a 10 mM stock solution, add 0.2871 mL of DMSO to 1 mg of ACY-1083).

Vortex the solution thoroughly until the powder is completely dissolved.

If necessary, place the vial in an ultrasonic bath for short intervals to aid dissolution.

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize

freeze-thaw cycles.

Store the aliquots at -80°C for long-term use or -20°C for short-term use.

Preparation of In Vivo Working Solutions
Objective: To prepare a working solution of ACY-1083 suitable for intraperitoneal (i.p.) injection

in animal models.

Materials:

ACY-1083 stock solution (in DMSO)

PEG300

Tween-80

Saline (0.9% NaCl)
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Sterile tubes

Protocol:

To prepare a 1 mL working solution, start with 100 μL of a 50 mg/mL ACY-1083 stock

solution in DMSO.

Add 400 μL of PEG300 to the stock solution and mix thoroughly.

Add 50 μL of Tween-80 and continue to mix until the solution is homogeneous.

Add 450 μL of saline to bring the final volume to 1 mL.

This protocol will yield a clear solution of ≥ 5 mg/mL. It is recommended to prepare this

working solution fresh on the day of use.

Visual Guides
ACY-1083 Solution Preparation Workflow

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b2862329?utm_src=pdf-body
https://www.benchchem.com/product/b2862329?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2862329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Working Solution Preparation (In Vivo)

Weigh ACY-1083 Powder

Add DMSO

Vortex/Sonicate to Dissolve

Aliquot into Tubes

Store at -80°C or -20°C Thaw Stock Solution

For Experiment

Add PEG300

Add Tween-80

Add Saline

Mix and Use Immediately

Click to download full resolution via product page

Caption: Workflow for preparing ACY-1083 stock and working solutions.
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Troubleshooting Solubility Issues
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Caption: Decision tree for troubleshooting ACY-1083 solubility problems.

ACY-1083 Mechanism of Action in Chemotherapy-
Induced Peripheral Neuropathy
ACY-1083 is a selective inhibitor of Histone Deacetylase 6 (HDAC6). In the context of

chemotherapy-induced peripheral neuropathy (CIPN), its mechanism involves the modulation

of non-histone protein acetylation, which plays a crucial role in neuronal health and function.

Chemotherapy can disrupt mitochondrial transport within neurons, leading to energy deficits

and nerve damage. HDAC6 is known to deacetylate α-tubulin, a key component of

microtubules which act as tracks for mitochondrial transport. By inhibiting HDAC6, ACY-1083
increases the acetylation of α-tubulin. This, in turn, is thought to restore mitochondrial transport

and function, thereby alleviating the symptoms of CIPN.[1][2]
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Caption: ACY-1083 inhibits HDAC6, promoting α-tubulin acetylation and restoring

mitochondrial function to alleviate CIPN.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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